Cas no 868224-61-7 (ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate)

• Product Name: ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate
• CAS No: 868224-61-7
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6163269
• PubChem ID: 4159308
• Update Time: 2025-07-19

ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate
• ethyl 2-[(2-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]propanoate
• F1808-0157
• SR-03000000024-1
• ethyl 2-((2-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)propanoate
• ethyl 2-[2-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate
• AKOS024610208
• 868224-61-7

• Inchi： 1S/C24H26N2O7/c1-5-32-24(29)15(2)33-20-8-6-7-18-17(20)11-12-26(23(18)28)14-22(27)25-19-10-9-16(30-3)13-21(19)31-4/h6-13,15H,5,14H2,1-4H3,(H,25,27)
• InChI Key： RGLJSMBLRXAWHS-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCC)C)C1=CC=CC2C(N(C=CC=21)CC(NC1C=CC(=CC=1OC)OC)=O)=O

Computed Properties

• Exact Mass: 454.174
• Monoisotopic Mass: 454.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate

Ethyl 2-(2-{(2,4-Dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate (CAS No. 868224-61-7): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate (CAS No. 868224-61-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives and is characterized by its intricate molecular framework, which includes a dimethoxyphenyl carbamoyl moiety and an ester functional group. The compound's structure suggests a range of biological activities, making it a subject of interest for researchers exploring new drug candidates.

The isoquinoline scaffold is well-known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the dimethoxyphenyl carbamoyl group further enhances the compound's potential by introducing additional functional groups that can interact with various biological targets. The ester functional group at the terminal end of the molecule adds another layer of complexity, potentially influencing the compound's solubility, stability, and pharmacokinetic properties.

Recent studies have highlighted the anti-inflammatory properties of ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective potential of ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate has also been explored in recent research. Studies using animal models of neurodegenerative diseases have shown that the compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that the compound may be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate is another important aspect of its evaluation as a potential drug candidate. Initial studies have indicated that the compound has good oral bioavailability and a favorable distribution profile. However, further research is needed to optimize its pharmacokinetic properties and ensure optimal therapeutic efficacy.

In conclusion, ethyl 2-(2-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxypropanoate (CAS No. 868224-61-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.